Cas no 725685-93-8 (3-(5-Amino-3-tert-butyl-pyrazol-1-yl)benzoic Acid)

• Product Name: 3-(5-Amino-3-tert-butyl-pyrazol-1-yl)benzoic Acid
• CAS No: 725685-93-8
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• MDL: MFCD18632627
• CID: 2105618
• Update Time: 2025-06-26

3-(5-Amino-3-tert-butyl-pyrazol-1-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butyl-5-amino-1H-pyrazol-1-yl)benzoic acid
• LIUJJVCUIDFKSW-UHFFFAOYSA-N
• 3-(5-amino-3-t-butyl-pyrazol-1-yl)benzoic acid
• 3-(5-amino-3-tert-butyl-pyrazol-1-yl)benzoic acid
• 3-(5-amino-3-t-butyl-pyrazol-1-yl)-benzoic acid
• 3-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)benzoic acid
• 3-(5-Amino-3-tert-butyl-pyrazol-1-yl)benzoic Acid

• MDL： MFCD18632627
• Inchi： 1S/C14H17N3O2/c1-14(2,3)11-8-12(15)17(16-11)10-6-4-5-9(7-10)13(18)19/h4-8H,15H2,1-3H3,(H,18,19)
• InChI Key： LIUJJVCUIDFKSW-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)N1C(=CC(C(C)(C)C)=N1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 340
• Topological Polar Surface Area: 81.1

Additional information on 3-(5-Amino-3-tert-butyl-pyrazol-1-yl)benzoic Acid

Comprehensive Overview of 3-(5-Amino-3-tert-butyl-pyrazol-1-yl)benzoic Acid (CAS No. 725685-93-8)

3-(5-Amino-3-tert-butyl-pyrazol-1-yl)benzoic Acid (CAS No. 725685-93-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and benzoic acid moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a tert-butyl group and an amino functional group, contributes to its stability and reactivity, making it a valuable building block in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 3-(5-Amino-3-tert-butyl-pyrazol-1-yl)benzoic Acid has surged due to their applications in developing kinase inhibitors and anti-inflammatory agents. Researchers are particularly interested in its potential role in targeting cancer pathways and metabolic disorders, aligning with the growing focus on precision medicine. The compound’s CAS number 725685-93-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 3-(5-Amino-3-tert-butyl-pyrazol-1-yl)benzoic Acid involves multi-step organic reactions, including cyclization and functional group modification. Its high purity and solubility properties are critical for industrial-scale production, where consistency and yield are prioritized. Environmental and regulatory considerations also drive innovations in green chemistry approaches for its manufacture, addressing sustainability concerns in the chemical industry.

From an SEO perspective, keywords such as "pyrazole derivatives," "benzoic acid applications," and "CAS 725685-93-8 supplier" are highly searched, indicating commercial and academic interest. This compound’s adaptability in drug formulation and material engineering further enhances its marketability. As the scientific community explores AI-driven molecular design, compounds like this are increasingly studied for their structure-activity relationships (SAR) to accelerate discovery pipelines.

In conclusion, 3-(5-Amino-3-tert-butyl-pyrazol-1-yl)benzoic Acid (CAS No. 725685-93-8) represents a pivotal compound in modern chemistry, bridging gaps between therapeutic development and industrial applications. Its continued exploration underscores the intersection of innovation and practicality in chemical sciences.